Cas no 62122-13-8 (Benzenesulfonyl chloride, 4-hydroxy-3,5-bis(1-methylethyl)-)

Benzenesulfonyl chloride, 4-hydroxy-3,5-bis(1-methylethyl)- structure
62122-13-8 structure
Product Name:Benzenesulfonyl chloride, 4-hydroxy-3,5-bis(1-methylethyl)-
CAS No:62122-13-8
MF:C12H17ClO3S
MW:276.779581785202
CID:457300
PubChem ID:45156381
Update Time:2025-04-19

Benzenesulfonyl chloride, 4-hydroxy-3,5-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonyl chloride, 4-hydroxy-3,5-bis(1-methylethyl)-
    • 4-hydroxy-3,5-di(propan-2-yl)benzenesulfonyl chloride
    • 62122-13-8
    • DTXSID90669509
    • SCHEMBL11529037
    • 4-Hydroxy-3,5-di(propan-2-yl)benzene-1-sulfonyl chloride
    • Inchi: 1S/C12H17ClO3S/c1-7(2)10-5-9(17(13,15)16)6-11(8(3)4)12(10)14/h5-8,14H,1-4H3
    • InChI Key: GDBUGDYIAMHLPL-UHFFFAOYSA-N
    • SMILES: ClS(C1C=C(C(=C(C=1)C(C)C)O)C(C)C)(=O)=O

Computed Properties

  • Exact Mass: 276.05881
  • Monoisotopic Mass: 276.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.8A^2
  • XLogP3: 3.8

Experimental Properties

  • PSA: 54.37
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd